N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-6-(trifluoromethyl)nicotinamide
Description
N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-6-(trifluoromethyl)nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "CTMN" and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-6-(trifluoromethyl)pyridine-3-carboxamide, also known as N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-6-(trifluoromethyl)nicotinamide:
Anti-inflammatory Agents
This compound has shown potential as an anti-inflammatory agent. Its structure suggests it could inhibit key enzymes involved in the inflammatory process, such as COX-2 and 5-LOX. These enzymes are critical in the synthesis of pro-inflammatory mediators, and their inhibition can reduce inflammation and pain .
Analgesic Applications
Due to its potential COX-2 inhibitory activity, this compound may also serve as an effective analgesic. COX-2 inhibitors are known to provide pain relief by reducing the production of prostaglandins, which are involved in the sensation of pain .
Anticancer Research
The trifluoromethyl group in the compound’s structure is often associated with enhanced biological activity and metabolic stability. This makes the compound a candidate for anticancer research, where it could be tested for its ability to inhibit cancer cell growth and induce apoptosis .
Antimicrobial Agents
The presence of the chlorothiophene moiety suggests potential antimicrobial properties. Compounds containing thiophene rings have been studied for their ability to disrupt microbial cell membranes and inhibit essential enzymes, making them effective against a range of bacterial and fungal pathogens .
Neuroprotective Agents
Research into neuroprotective agents often focuses on compounds that can mitigate oxidative stress and inflammation in neural tissues. The methoxyethyl and trifluoromethyl groups in this compound could contribute to its neuroprotective effects by enhancing its ability to cross the blood-brain barrier and exert antioxidant activity .
Cardiovascular Research
Compounds with anti-inflammatory and antioxidant properties are also of interest in cardiovascular research. This compound could be investigated for its potential to protect against atherosclerosis and other cardiovascular diseases by reducing oxidative stress and inflammation in vascular tissues .
Material Science
In material science, compounds with unique electronic properties are valuable for developing new materials. The combination of the chlorothiophene and trifluoromethyl groups in this compound could make it useful in the synthesis of organic semiconductors or other advanced materials.
Frontiers in Pharmacology Sigma-Aldrich AIP Publishing ResearchGate Journal of Cardiovascular Pharmacology : Journal of Agricultural and Food Chemistry : Advanced Materials
properties
IUPAC Name |
N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-6-(trifluoromethyl)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClF3N2O2S/c1-22-9(10-3-5-12(15)23-10)7-20-13(21)8-2-4-11(19-6-8)14(16,17)18/h2-6,9H,7H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDRNFCGZIIJHAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C1=CN=C(C=C1)C(F)(F)F)C2=CC=C(S2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClF3N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-6-(trifluoromethyl)nicotinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N'-(2,5-dimethylphenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide](/img/structure/B2538168.png)
![[(4-Ethoxyphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate](/img/structure/B2538171.png)
![2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]butanoic acid](/img/structure/B2538173.png)
![1-[1-(furan-3-carbonyl)azetidin-3-yl]-4-phenyl-1H-1,2,3-triazole](/img/structure/B2538181.png)
![N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)pent-4-enamide](/img/structure/B2538182.png)
![3-(2-methoxyphenyl)-9-(pyridin-3-yl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one](/img/structure/B2538190.png)
